ethyl 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate

• IUPAC Name: ethyl 4-[[(E)-3-phenyl-2-[[(E)-3-phenylprop-2-enoyl]amino]prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C27H24N2O4/c1-2-33-27(32)22-14-16-23(17-15-22)28-26(31)24(19-21-11-7-4-8-12-21)29-25(30)18-13-20-9-5-3-6-10-20/h3-19H,2H2,1H3,(H,28,31)(H,29,30)/b18-13+,24-19+
• InChI Key: GZMYLFGQGJSTDD-OWCMYSEVSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(=CC2=CC=CC=C2)NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=CC=C2)/NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C27H24N2O4
• Molecular Weight: 440.5 g/mol

Description

Ethyl 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate, also known as ethyl 4-[N-(2-cinnamoylamino-3-phenylacryloyl)-N-phenylamino]benzoate, is a synthetic compound that has been the focus of several scientific studies. This compound belongs to the class of benzamides and is known for its potential applications in the field of medicine and biotechnology.

Mechanism of Action

The mechanism of action of ethyl 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators such as prostaglandins. This compound has also been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
Ethyl 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate has been shown to exhibit significant anti-inflammatory and analgesic effects in animal models. It has also been found to possess potent antitumor activity against several cancer cell lines. In addition, this compound has been shown to exhibit antioxidant activity and to protect against oxidative stress-induced damage in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate in lab experiments is its potent anti-inflammatory and analgesic effects. This compound can be used to study the mechanisms of inflammation and pain, as well as to develop new therapies for these conditions. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of ethyl 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate. One potential direction is to investigate its potential applications in the treatment of inflammatory and pain-related disorders, such as arthritis and neuropathic pain. Another direction is to study its potential as an anticancer agent and to develop new therapies for cancer based on this compound. Additionally, further research is needed to elucidate the mechanism of action of this compound and to determine its potential toxicity in vivo.

Synthesis Methods

The synthesis of ethyl 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate involves the reaction of ethyl 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate 4-aminobenzoate with cinnamoyl chloride and N-phenylacrylamide in the presence of a base. The reaction proceeds through an amide bond formation between the amine group of ethyl 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate 4-aminobenzoate and the carbonyl group of cinnamoyl chloride. This is followed by a Michael addition reaction between the enamine formed from N-phenylacrylamide and the α,β-unsaturated carbonyl group of the cinnamoyl moiety.

Scientific Research Applications

Ethyl 4-{[2-(cinnamoylamino)-3-phenylacryloyl]amino}benzoate has been the subject of several scientific studies due to its potential applications in the field of medicine and biotechnology. This compound has been shown to exhibit significant anti-inflammatory and analgesic effects in animal models. It has also been found to possess potent antitumor activity against several cancer cell lines.